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For Immediate Release

This technical guide provides a comprehensive overview of the health and safety

considerations for handling cyclohexylamine carbonate, a compound utilized in various

industrial and research applications. Directed at researchers, scientists, and drug development

professionals, this document synthesizes critical data on the substance's toxicological profile,

outlines established experimental safety protocols, and offers visual representations of key

safety and biological pathways to ensure safe handling and mitigate potential risks.

Section 1: Physicochemical and Toxicological
Profile
Cyclohexylamine carbonate is a white crystalline solid that is soluble in water.[1] While

specific toxicological data for the carbonate salt is limited, the health hazards are primarily

associated with its amine component, cyclohexylamine. The following tables summarize the

key physicochemical properties and toxicological data for cyclohexylamine, which should be

considered as a surrogate for assessing the risks of cyclohexylamine carbonate.

Table 1: Physicochemical Properties of Cyclohexylamine
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Property Value Reference

Molecular Formula C₆H₁₃N [2][3]

Molecular Weight 99.18 g/mol [2][3]

Appearance Colorless to yellow liquid [4]

Odor Strong, fishy, amine-like [4]

Boiling Point 134.5 °C [4]

Melting Point -17.7 °C [4]

Flash Point 27 °C (80.6 °F) [5]

Vapor Pressure 11 mmHg at 20 °C [6][7]

Solubility Miscible with water [4][6]

Table 2: Acute Toxicity of Cyclohexylamine

Endpoint Value Species Route Reference

LD50 156 - 710 mg/kg Rat Oral [6][8]

LD50 277 - 320 mg/kg Rabbit Dermal [3][8]

LC50
7,500 mg/m³ (4

h)
Rat Inhalation [1]

Table 3: Genotoxicity and Reproductive Toxicity of Cyclohexylamine
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Endpoint Result System Reference

Mutagenicity
Mixed results, some

positive in vitro
Ames Test [8]

Carcinogenicity

Not classifiable as a

human carcinogen

(A4)

ACGIH [9]

Reproductive Toxicity
Suspected of

damaging fertility
Animal studies [1][3]

Table 4: Occupational Exposure Limits for Cyclohexylamine

Organization Limit Value Reference

ACGIH TLV-TWA 10 ppm [10][11]

NIOSH REL-TWA 10 ppm (40 mg/m³) [6][7][10]

OSHA PEL None established [6][7]

Section 2: Hazard Identification and Safety
Precautions
Cyclohexylamine carbonate is classified as a corrosive solid.[12] Contact with skin, eyes, and

the respiratory tract can cause severe irritation and chemical burns.[4][10] The mechanism of

corrosive injury by amines involves the denaturation of proteins and saponification of lipids,

leading to tissue destruction.[13] Ingestion can cause severe burns to the gastrointestinal tract.

[1] Systemic effects following exposure may include damage to the liver and kidneys, as well as

central nervous system effects such as dizziness and nausea.[1][14]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling cyclohexylamine carbonate to prevent

exposure. This includes:

Eye Protection: Chemical splash goggles and a face shield.[3]
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Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[3]

Body Protection: A laboratory coat, and for larger quantities or where splashing is possible, a

chemical-resistant apron.

Respiratory Protection: All handling of the solid material, especially when generating dust,

should be conducted in a certified chemical fume hood to prevent inhalation.[15]

Handling and Storage
Ventilation: Always handle cyclohexylamine carbonate in a well-ventilated area, preferably

within a chemical fume hood.[12]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong oxidizing agents and acids.[5] Keep containers tightly closed.

Spills: In case of a spill, evacuate the area. For solid spills, carefully sweep up the material to

avoid generating dust and place it in a sealed container for disposal.[16]

Section 3: Experimental Protocols for Safety
Assessment
The safety assessment of chemicals like cyclohexylamine carbonate follows standardized

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). These guidelines provide a framework for consistent and reproducible

testing.

Acute Toxicity Studies
Oral Toxicity (OECD 420, 423, 425): These guidelines describe methods to determine the

acute oral toxicity (LD50).[14][17][18] The test substance is administered to animals (typically

rats) in a single dose or multiple doses within 24 hours. Observations for mortality and

clinical signs of toxicity are made over a 14-day period.

Dermal Toxicity (OECD 402): This test evaluates the toxicity following a single, 24-hour

dermal application of the substance to the shaved skin of animals (e.g., rats or rabbits).[8]
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[15][19][20] The median lethal dose (LD50) is determined, and both local and systemic toxic

effects are assessed.

Inhalation Toxicity (OECD 403): This guideline details the procedures for assessing the

toxicity of a substance when inhaled as a gas, vapor, or aerosol.[7][12][21] It allows for the

determination of the median lethal concentration (LC50).

Irritation and Corrosion Studies
Dermal Irritation/Corrosion (OECD 404): This test involves applying the substance to the skin

of an animal (usually a rabbit) for a set period and observing for skin reactions such as

erythema and edema.[3][9] In vitro methods using reconstructed human epidermis are also

available and are the preferred first step.[22]

Eye Irritation/Corrosion (OECD 405): A single dose of the substance is applied to the eye of

an animal (typically a rabbit) to assess the potential for eye damage.[2][6][10][16][23] The

severity and reversibility of any lesions are scored over time.

Genotoxicity Studies
Bacterial Reverse Mutation Test (Ames Test - OECD 471): This in vitro test uses strains of

Salmonella typhimurium and Escherichia coli to detect gene mutations caused by the test

substance.[4][5][24][25][26]

In Vitro Mammalian Chromosome Aberration Test (OECD 473): This assay identifies agents

that cause structural chromosome aberrations in cultured mammalian cells.[27][28][29][30]

Section 4: Visualizing Safety and Biological
Pathways
To aid in the understanding of the necessary safety procedures and the potential biological

consequences of exposure, the following diagrams have been generated using the Graphviz

DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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